Cas no 2138095-07-3 (3-(2-cyclopropylpropan-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2-cyclopropylpropan-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138095-07-3
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6262817
• PubChem ID: 165499275
• Update Time: 2025-07-19

3-(2-cyclopropylpropan-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1153025
• 3-(2-cyclopropylpropan-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine
• 2138095-07-3

• Inchi： 1S/C12H21N3/c1-5-9-10(14-15(4)11(9)13)12(2,3)8-6-7-8/h8H,5-7,13H2,1-4H3
• InChI Key： QLWACHAYTDVVTF-UHFFFAOYSA-N
• SMILES： N1=C(C(CC)=C(N)N1C)C(C)(C)C1CC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(2-cyclopropylpropan-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine

Comprehensive Analysis of 3-(2-cyclopropylpropan-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine (CAS No. 2138095-07-3)

The compound 3-(2-cyclopropylpropan-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine (CAS No. 2138095-07-3) is a structurally unique pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropylpropan-2-yl group with an ethyl and methyl substitution pattern, offering distinct physicochemical properties. This article delves into its synthesis, applications, and relevance in modern scientific inquiries, addressing trending topics like drug discovery, small molecule inhibitors, and sustainable agrochemicals.

Recent advancements in heterocyclic chemistry have highlighted the importance of pyrazole-based compounds due to their versatility in medicinal chemistry. The 3-(2-cyclopropylpropan-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine structure exhibits potential as a scaffold for kinase inhibitors or G-protein-coupled receptor (GPCR) modulators, aligning with current research into targeted therapies for chronic diseases. Its amine functionality further enhances its utility in structure-activity relationship (SAR) studies, a focal point for researchers optimizing bioactive molecules.

In agrochemical applications, this compound’s cyclopropyl moiety may contribute to novel pesticide formulations, addressing global demands for eco-friendly crop protection. With increasing interest in green chemistry, derivatives of 3-(2-cyclopropylpropan-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine could play a role in reducing environmental persistence while maintaining efficacy—a key concern in sustainable agriculture discussions.

From a synthetic perspective, the preparation of CAS No. 2138095-07-3 involves multi-step organic transformations, including cyclization and selective alkylation. Researchers frequently explore microwave-assisted synthesis or catalytic methods to improve yields, reflecting broader trends toward process optimization in chemical manufacturing. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for characterizing its purity, a topic often queried in academic forums.

The compound’s lipophilicity and hydrogen-bonding capacity make it a candidate for bioavailability enhancement strategies, particularly in central nervous system (CNS) drug design. This aligns with frequent searches on blood-brain barrier penetration and molecular docking studies. Additionally, its potential as a metabolite intermediate in drug metabolism studies underscores its relevance in pharmacokinetic research.

Regulatory and safety profiles of 3-(2-cyclopropylpropan-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine remain under investigation, with particular emphasis on OECD guideline-compliant toxicity testing. As industries prioritize REACH compliance, data on its ecotoxicological impact will be crucial—a recurring theme in environmental chemistry debates.

In conclusion, CAS No. 2138095-07-3 represents a compelling case study in the intersection of medicinal chemistry and agrochemical innovation. Its structural features and adaptable applications position it as a valuable subject for ongoing research, resonating with contemporary scientific and industrial priorities.